Cas no 64198-19-2 (Cyclohexanepropanenitrile, α-methyl-)

Cyclohexanepropanenitrile, α-methyl- structure
64198-19-2 structure
Product Name:Cyclohexanepropanenitrile, α-methyl-
CAS No:64198-19-2
MF:C10H17N
MW:151.24868273735
CID:424753
PubChem ID:10606926
Update Time:2024-03-01

Cyclohexanepropanenitrile, α-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanepropanenitrile, a-methyl-
    • Cyclohexanepropanenitrile, α-methyl-
    • 3-cyclohexyl-2-methylpropanenitrile
    • Inchi： 1S/C10H17N/c1-9(8-11)7-10-5-3-2-4-6-10/h9-10H,2-7H2,1H3
    • InChI Key： PGMXHQLOLBKPOO-UHFFFAOYSA-N
    • SMILES： N#CC(C)CC1CCCCC1

Computed Properties

  • Exact Mass: 151.136099547g/mol
  • Monoisotopic Mass: 151.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 23.8Ų

Cyclohexanepropanenitrile, α-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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